4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl diethylcarbamate
Description
4-methyl-2-oxo-3-phenyl-2H-chromen-7-yl diethylcarbamate, also known as coumaphos, is a synthetic organophosphate insecticide. It is widely used in agriculture to control pests in crops and livestock. Despite its effectiveness, coumaphos has been linked to negative impacts on the environment and human health. Therefore, it is important to understand its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.
Scientific Research Applications
Anti-Inflammatory Activity
The compound has been synthesized and its in vitro anti-inflammatory activity was evaluated. The results indicated that it exhibited superior activity compared to the standard, ibuprofen .
Antitumor Activity
Studies on coumarin derivatives have demonstrated their antitumor activity . This suggests that the compound could potentially be used in cancer research and treatment.
Anti-HIV Activity
Coumarin derivatives have also shown anti-HIV activity . This indicates that the compound could be explored for its potential use in the treatment of HIV.
Antibacterial and Antifungal Activity
The compound, being a derivative of coumarin, has demonstrated antibacterial and antifungal activities . This suggests its potential use in the development of new antibiotics and antifungal drugs.
Anticoagulant Activity
Coumarin derivatives have been found to have anticoagulant activity . They act as inhibitors of the enzyme VKOR (vitamin K epoxide reductase), which plays a key role in the blood clotting process.
Central Nervous System Stimulant
These compounds have shown effects as central nervous system stimulants . This suggests potential applications in the treatment of neurological disorders.
Antioxidant Activity
Hydroxycoumarins, a type of coumarin derivative, have been reported to possess strong antioxidant activity and protective effects against oxidative stress by scavenging reactive oxygen species .
Pharmaceutical Applications
The compound’s unique chemical properties suggest potential applications in medicinal chemistry and drug discovery . Its importance extends notably into pharmaceuticals, where it could be a key ingredient for drugs that are highly essential in treating a myriad of diseases .
properties
IUPAC Name |
(4-methyl-2-oxo-3-phenylchromen-7-yl) N,N-diethylcarbamate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21NO4/c1-4-22(5-2)21(24)25-16-11-12-17-14(3)19(15-9-7-6-8-10-15)20(23)26-18(17)13-16/h6-13H,4-5H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGZNNTJUYHEYPI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)OC1=CC2=C(C=C1)C(=C(C(=O)O2)C3=CC=CC=C3)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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